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Compound of Interest

Compound Name: Hexyl 2-methylbutanoate

Cat. No.: B161022 Get Quote

An In-depth Technical Guide to the Physicochemical Characteristics of Hexyl 2-Methylbutyrate

Introduction
Hexyl 2-methylbutyrate, also known as hexyl 2-methylbutanoate, is an organic ester with the

chemical formula C11H22O2.[1][2][3][4] It is recognized for its strong, fresh, and fruity aroma,

often described as green, sweet, and reminiscent of unripe apples and bananas.[4][5][6] Due to

these olfactory properties, it is widely utilized as a flavoring agent in the food and beverage

industry and as a fragrance component in perfumes, cosmetics, and personal care products.[1]

[4] This technical guide provides a comprehensive overview of the core physicochemical

characteristics of hexyl 2-methylbutyrate, along with detailed experimental protocols for their

determination, aimed at researchers, scientists, and professionals in drug development.

Physicochemical Properties
The fundamental physical and chemical properties of hexyl 2-methylbutyrate are summarized

below. These characteristics are crucial for its application, handling, and quality control.
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Property Value Source

IUPAC Name hexyl 2-methylbutanoate [1]

Synonyms

Hexyl 2-methylbutyrate,

Butanoic acid, 2-methyl-, hexyl

ester

[1][4]

CAS Number 10032-15-2 [1][4]

FEMA Number 3499 [1][3][6]

Molecular Formula C11H22O2 [1][2][3][4]

Molecular Weight 186.29 g/mol [1][3][4]

Appearance Colorless liquid [1][2][3][6]

Odor Profile
Strong, green, fruity, sweet,

with apple and banana notes
[1][3][4][5]

Quantitative Physical and Chemical Data
Property Value Conditions Source

Boiling Point 217-219 °C at 1 atm (lit.) [2][4][5]

105 °C at 30.00 mm Hg [1]

218.34 °C (EPI 4.0 Prediction) [3]

Density 0.854-0.859 g/mL at 25 °C [1][3]

0.857 g/mL at 25 °C (lit.) [2][5]

Refractive Index 1.416-1.421 at 20 °C [1][3]

1.4185 at 20 °C (lit.) [2][5]

Flash Point 84 °C / 85 °C [4][6]

Solubility

Insoluble in water;

Soluble in alcohol and

most fixed oils

[2][3][6][7]
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Experimental Protocols
This section details the methodologies for determining the key physicochemical properties of

hexyl 2-methylbutyrate.

Synthesis and Purification
Hexyl 2-methylbutyrate can be synthesized via Fischer esterification, which involves the acid-

catalyzed reaction between an alcohol (n-hexanol) and a carboxylic acid (2-methylbutanoic

acid).[5]

Protocol:

Reaction Setup: Combine equimolar amounts of n-hexanol and 2-methylbutanoic acid in a

round-bottom flask.

Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid.

Reflux: Heat the mixture under reflux. The reaction progress can be monitored by techniques

like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: After cooling, neutralize the excess acid with a weak base (e.g., 5% sodium

bicarbonate solution).

Extraction: Transfer the mixture to a separatory funnel and extract the ester into an organic

solvent (e.g., diethyl ether).

Washing: Wash the organic layer with water and then with a brine solution to remove any

remaining water-soluble impurities.

Drying: Dry the organic layer over an anhydrous drying agent like sodium sulfate.

Purification: Remove the solvent using a rotary evaporator. The crude ester is then purified

by fractional distillation to obtain the final product.[8]

Boiling Point Determination (Thiele Tube Method)
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The Thiele tube method is a convenient technique for determining the boiling point of a small

liquid sample.[9]

Protocol:

Sample Preparation: Add 0.5-1.0 mL of hexyl 2-methylbutyrate into a small test tube.

Capillary Tube Insertion: Place a capillary tube, sealed at one end, into the test tube with the

open end submerged in the liquid.

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band, ensuring

the sample is level with the thermometer bulb.

Heating: Insert the assembly into a Thiele tube containing mineral oil. Gently heat the side

arm of the Thiele tube with a Bunsen burner.

Observation: As the temperature rises, a stream of bubbles will emerge from the capillary

tube. Continue heating until the bubbling is rapid and continuous.

Measurement: Remove the heat. The boiling point is the temperature at which the liquid just

begins to be drawn back into the capillary tube as the apparatus cools.[9][10]

Density Measurement of a Volatile Liquid
The density of a volatile liquid can be determined by measuring the mass of a known volume.

[11]

Protocol:

Weighing: Accurately weigh a clean, dry volumetric flask with its stopper (or a pycnometer).

Filling: Fill the flask exactly to the calibration mark with hexyl 2-methylbutyrate. To minimize

evaporation, this should be done in a controlled environment, such as a fume hood.[11]

Reweighing: Stopper the flask and reweigh it to determine the mass of the liquid.

Calculation: Calculate the density by dividing the mass of the liquid by the known volume of

the flask.[11]
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Density = (Mass of flask + liquid) - (Mass of empty flask) / Volume of flask

Solubility Testing
This protocol determines the solubility of hexyl 2-methylbutyrate in various solvents, which

helps to classify it based on its polarity and functional groups.[12]

Protocol:

Sample Preparation: In separate small test tubes, place approximately 0.1 mL of hexyl 2-

methylbutyrate.

Solvent Addition: To each test tube, add 2 mL of a different solvent (e.g., water, ethanol,

diethyl ether, 5% HCl, 5% NaOH).

Observation: Vigorously shake each tube. Observe whether the ester dissolves to form a

homogeneous solution or if it remains as a separate layer.[7][12]

Classification:

Insoluble in Water: Confirms its non-polar, hydrophobic nature.[2][3]

Soluble in Organic Solvents (Ethanol, Ether): Indicates its compatibility with non-polar or

less polar solvents.[7]

Insoluble in 5% HCl and 5% NaOH: Shows the absence of basic (e.g., amine) or acidic

(e.g., carboxylic acid) functional groups.[13]

Purity and Identification by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a powerful analytical technique used to separate, identify, and quantify the

components of a mixture. It is ideal for assessing the purity of volatile compounds like esters.

[14][15][16][17]

Protocol:
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Sample Preparation: Prepare a dilute solution of the hexyl 2-methylbutyrate sample in a

suitable volatile solvent (e.g., hexane or dichloromethane).

Injection: Inject a small volume (typically 1 µL) of the prepared sample into the GC injection

port.

Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through a

capillary column. Components separate based on their boiling points and interactions with

the column's stationary phase.

Detection (MS): As components elute from the column, they enter the mass spectrometer,

where they are ionized and fragmented. The mass spectrometer separates these fragments

based on their mass-to-charge ratio, producing a mass spectrum for each component.

Analysis: The retention time from the gas chromatogram helps in identification, while the

mass spectrum provides a unique fragmentation pattern, acting as a "molecular fingerprint"

that can be compared against spectral libraries for definitive identification. The peak area is

proportional to the concentration, allowing for purity assessment.[16]

Visualizations of Experimental Workflows
The following diagrams, created using the DOT language, illustrate the logical flow of the

experimental protocols described above.

Reaction Work-up & Extraction Purification
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Caption: Workflow for the synthesis and purification of hexyl 2-methylbutyrate.
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Caption: Experimental workflow for boiling point determination via the Thiele tube method.
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Test Solvents

Results
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Caption: Logical workflow for determining the solubility of an organic ester.
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Caption: Simplified workflow for sample analysis using GC-MS.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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